Cas no 2648937-84-0 ((2R)-2-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}-3-methylbutanoic acid)

• Product Name: (2R)-2-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}-3-methylbutanoic acid
• CAS No: 2648937-84-0
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 5762594
• PubChem ID: 165515051
• Update Time: 2025-05-20

(2R)-2-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1508131
• 2648937-84-0
• (2R)-2-{2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]acetamido}-3-methylbutanoic acid
• (2R)-2-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}-3-methylbutanoic acid

• Inchi： 1S/C27H32N2O5/c1-16(2)25(26(31)32)29-24(30)14-17-11-12-18(13-17)28-27(33)34-15-23-21-9-5-3-7-19(21)20-8-4-6-10-22(20)23/h3-10,16-18,23,25H,11-15H2,1-2H3,(H,28,33)(H,29,30)(H,31,32)/t17?,18?,25-/m1/s1
• InChI Key： ILNJUTOPJBWKGO-ZQYQLRQTSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC1CCC(CC(N[C@@H](C(=O)O)C(C)C)=O)C1)=O

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 719
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 105Ų

Additional information on (2R)-2-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}-3-methylbutanoic acid

Compound CAS No. 2648937-84-0: (2R)-2-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}-3-methylbutanoic acid

The compound with CAS No. 2648937-84-0, known as (2R)-2-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}-3-methylbutanoic acid, is a complex organic molecule with significant potential in the fields of pharmacology and biotechnology. This compound has garnered attention due to its unique structural features and promising applications in drug development.

At its core, the molecule incorporates a cyclopentane ring, which is a five-membered hydrocarbon ring. The presence of this ring contributes to the compound's stability and bioavailability. Additionally, the molecule features a fluorenylmethoxycarbonyl (Fmoc) group, a well-known protecting group in peptide synthesis. This group plays a critical role in controlling the reactivity of amino groups during chemical synthesis, making it highly valuable in medicinal chemistry.

Recent studies have highlighted the importance of chirality in drug design, and this compound exemplifies this principle with its (2R) configuration. The stereochemistry at the second carbon atom significantly influences the compound's pharmacokinetics and pharmacodynamics. Researchers have demonstrated that this configuration enhances the molecule's ability to interact with specific biological targets, potentially leading to more effective therapeutic outcomes.

The butanoic acid moiety at the terminus of the molecule adds another layer of functionality. This group is known for its ability to participate in hydrogen bonding, which is crucial for molecular recognition and binding affinity. Furthermore, the methyl substituent on the butanoic acid chain introduces steric effects that can modulate the compound's solubility and permeability across biological membranes.

Recent advancements in computational chemistry have enabled researchers to model the interactions of this compound with various biological systems. For instance, molecular docking studies have revealed that the compound exhibits strong binding affinity to certain G-protein coupled receptors (GPCRs), which are key targets in treating conditions such as hypertension and inflammation.

Moreover, the incorporation of a cyclopentyl group has been shown to enhance the compound's metabolic stability. This is particularly important in drug development, as compounds with poor metabolic stability are often eliminated too quickly from the body to exert their therapeutic effects.

In terms of synthesis, this compound is typically prepared through a multi-step process involving peptide coupling reactions and stereochemical control. The use of Fmoc protection during synthesis ensures precise control over amino group reactivity, enabling the construction of complex peptide frameworks.

Emerging research also suggests that this compound may have applications beyond traditional pharmaceuticals. For example, its structural similarity to certain natural products has led to investigations into its potential use as a bioactive agent in agricultural chemistry.

In conclusion, (2R)-2-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}-3-methylbutanoic acid represents a cutting-edge advancement in organic synthesis and drug discovery. Its unique combination of structural features and functional groups positions it as a promising candidate for future therapeutic interventions.